Cas no 2270838-56-5 (7-Methyl-2-thioxo-2,3-dihydro-1H-imidazo[4,5-c]pyridine-6-carbonitrile)
7-Methyl-2-thioxo-2,3-dihydro-1H-imidazo[4,5-c]pyridine-6-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 7-Methyl-2-thioxo-2,3-dihydro-1H-imidazo[4,5-c]pyridine-6-carbonitrile
-
- Inchi: 1S/C8H6N4S/c1-4-5(2-9)10-3-6-7(4)12-8(13)11-6/h3H,1H3,(H2,11,12,13)
- InChI Key: VKQIDELVWMPLPF-UHFFFAOYSA-N
- SMILES: S=C1NC2C=NC(C#N)=C(C)C=2N1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 281
- XLogP3: 0.5
- Topological Polar Surface Area: 92.8
7-Methyl-2-thioxo-2,3-dihydro-1H-imidazo[4,5-c]pyridine-6-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM330411-1g |
7-Methyl-2-thioxo-2,3-dihydro-1H-imidazo[4,5-c]pyridine-6-carbonitrile |
2270838-56-5 | 95%+ | 1g |
$3214 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1206363-1g |
7-Methyl-2-thioxo-2,3-dihydro-1H-imidazo[4,5-c]pyridine-6-carbonitrile |
2270838-56-5 | 98% | 1g |
¥27160 | 2023-04-06 |
7-Methyl-2-thioxo-2,3-dihydro-1H-imidazo[4,5-c]pyridine-6-carbonitrile Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 7-Methyl-2-thioxo-2,3-dihydro-1H-imidazo[4,5-c]pyridine-6-carbonitrile
Comprehensive Overview of 7-Methyl-2-thioxo-2,3-dihydro-1H-imidazo[4,5-c]pyridine-6-carbonitrile (CAS No. 2270838-56-5)
7-Methyl-2-thioxo-2,3-dihydro-1H-imidazo[4,5-c]pyridine-6-carbonitrile (CAS No. 2270838-56-5) is a heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This imidazo[4,5-c]pyridine derivative features a thioxo group and a carbonitrile moiety, making it a versatile intermediate for drug discovery. Its unique structure has attracted attention in the development of kinase inhibitors and antimicrobial agents, aligning with current trends in targeted therapy and antibiotic resistance research.
The compound's CAS number 2270838-56-5 serves as a critical identifier for researchers sourcing high-purity materials. Recent studies highlight its role in modulating enzyme activity, particularly in cancer cell proliferation pathways. This connects to trending searches like "small molecule inhibitors 2024" and "novel heterocyclic compounds in oncology," reflecting growing interest in precision medicine approaches. Analytical techniques such as HPLC and LC-MS are commonly employed to characterize this compound, addressing frequent queries about compound purity verification methods.
From a synthetic chemistry perspective, the 7-methyl substitution pattern on the imidazo[4,5-c]pyridine core offers interesting reactivity profiles. Researchers investigating "nitrile-containing pharmaceuticals" or "sulfur heterocycles drug design" will find this compound particularly relevant. The thioxo group's hydrogen bonding capacity makes it valuable for molecular docking studies, a hot topic in computational chemistry forums and AI-driven drug discovery platforms.
Stability studies of 7-Methyl-2-thioxo-2,3-dihydro-1H-imidazo[4,5-c]pyridine-6-carbonitrile under various pH conditions have become a frequent subject in preformulation research, responding to industry demands for API development data. The compound's logP and solubility parameters make it a case study for discussions on "improving drug-like properties" – one of the most searched optimization challenges in medicinal chemistry circles.
In material science applications, the conjugated system of this nitrogen-sulfur heterocycle shows promise for organic electronics development. This intersects with popular searches about "bio-compatible semiconductors" and "green chemistry materials." Patent analysis reveals growing IP activity around imidazo[4,5-c]pyridine derivatives, particularly in photodynamic therapy applications, making CAS 2270838-56-5 a compound to watch in next-generation therapeutic technologies.
Quality control protocols for 2270838-56-5 frequently involve NMR spectroscopy and mass spectrometry, addressing common manufacturer queries about analytical method validation. The compound's chromatographic behavior has been documented in several method development studies, providing valuable data for laboratories working on HPLC method transfer – a persistent challenge in analytical chemistry workflows.
Environmental fate studies of 7-Methyl-2-thioxo-2,3-dihydro-1H-imidazo[4,5-c]pyridine-6-carbonitrile contribute to important discussions on green chemistry metrics, responding to increased regulatory focus on sustainable synthesis. Its biodegradation profile makes it a subject of interest for researchers investigating "eco-friendly heterocycles" – a search term gaining traction among environmentally conscious chemists.
The crystalline form of CAS 2270838-56-5 has been characterized by X-ray diffraction, providing structural insights valuable for polymorph screening studies. This connects to frequent industry searches about "solid-state chemistry" and "formulation stability," particularly in the context of intellectual property protection for novel drug forms.
Scale-up synthesis of this imidazo[4,5-c]pyridine derivative presents interesting case studies for process chemistry optimization, addressing common production challenges like "yield improvement" and "reducing metal catalysts." These topics consistently rank high in chemical manufacturing forums and continuing education programs for industrial chemists.
In conclusion, 7-Methyl-2-thioxo-2,3-dihydro-1H-imidazo[4,5-c]pyridine-6-carbonitrile (CAS 2270838-56-5) represents a multifaceted research compound bridging pharmaceutical development, material science, and green chemistry initiatives. Its structural features continue to inspire innovations across multiple disciplines, making it a compound of enduring scientific interest and practical value.
2270838-56-5 (7-Methyl-2-thioxo-2,3-dihydro-1H-imidazo[4,5-c]pyridine-6-carbonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)